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Compound of Interest

Compound Name: 2-Nitroethanol

Cat. No.: B1329411

Essential Safety and Handling Guide for 2-
Nitroethanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 2-
Nitroethanol, a vital reagent in various research and development applications. Adherence to
these protocols is essential for ensuring personnel safety and maintaining a compliant
laboratory environment.

Hazard Summary

2-Nitroethanol is a hazardous substance that can cause significant health effects. It is crucial
to be aware of the following hazards before handling:

o Skin Irritation: Causes skin irritation upon contact.
» Serious Eye Irritation: Can lead to serious damage if it comes into contact with the eyes.

o Respiratory Irritation: May cause irritation to the respiratory tract if inhaled.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 2-Nitroethanol to
minimize exposure and ensure safety.
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Quantitative Data on Glove Compatibility

Due to the lack of specific breakthrough time data for 2-Nitroethanol, the following table
provides a qualitative assessment of glove material compatibility based on recommendations
for similar organic nitro compounds and alcohols. It is imperative to inspect gloves for any signs
of degradation before and during use and to change them immediately after any contact with 2-
Nitroethanol.
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. - . Recommendations &
Glove Material Compatibility Rating o
Limitations

Recommended for extended

contact. Offers good resistance
Butyl Rubber Excellent to a wide range of chemicals,

including nitro compounds and

alcohols.

Offers excellent resistance to
_ aromatic and halogenated
Viton® Excellent i )
hydrocarbons and is a suitable

alternative to Butyl Rubber.

Provides good resistance to a

broad range of chemicals and
Neoprene Good ) ]

is suitable for moderate-

duration tasks.

Suitable for incidental splash

protection. Not recommended

for prolonged or immersive

o ) contact. Heavy-duty nitrile

Nitrile Rubber Fair to Good

gloves are preferable over

disposable ones.[1] Change

gloves immediately upon

contact.

Not recommended for handling

2-Nitroethanol due to poor
Natural Rubber (Latex) Poor to Fair chemical resistance to organic

solvents and the potential for

allergic reactions.

Not recommended for use with
) ) 2-Nitroethanol as it offers poor
Polyvinyl Chloride (PVC) Poor ] ]
resistance to many organic

solvents.
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Eye and Face Protection
o Safety Glasses with Side Shields: Must be worn as a minimum level of protection.
o Chemical Splash Goggles: Required when there is a risk of splashing.

o Face Shield: A full-face shield worn over safety goggles is necessary when handling larger
guantities or when there is a significant risk of splashing or explosion.[2]

Skin and Body Protection

o Laboratory Coat: A flame-resistant lab coat should be worn and kept fastened to protect

against splashes.

o Chemical-Resistant Apron: A chemically resistant apron worn over the lab coat is
recommended when handling larger volumes.

o Full-Body Suit: In situations with a high risk of exposure, a full-body chemical-resistant suit

may be necessary.
Respiratory Protection

The selection of appropriate respiratory protection depends on the concentration of 2-
Nitroethanol in the air and the specific task being performed. All respirator use must comply
with a comprehensive respiratory protection program.
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Exposure Condition Recommended Respirator Type
Low vapor concentrations (below occupational Air-purifying respirator (APR) with an organic
exposure limits) vapor (OV) cartridge.

) ) Air-purifying respirator (APR) with a combination
Higher vapor concentrations or presence of _ _ _
organic vapor/acid gas (OV/AG) cartridge and a

aerosols

particulate filter (N95, R95, or P100).[3]

A full-facepiece supplied-air respirator (SAR)
Concentrations approaching Immediately operated in a pressure-demand or other
Dangerous to Life or Health (IDLH) levels or positive-pressure mode, or a self-contained
unknown concentrations breathing apparatus (SCBA) with a full

facepiece.[4]

Operational and Disposal Plans
Step-by-Step Experimental Protocol: A Representative
Reaction

This protocol outlines a typical laboratory-scale reaction involving 2-Nitroethanol, emphasizing
safety procedures at each step.

Objective: Synthesis of a derivative using 2-Nitroethanol as a starting material.
Materials:

e 2-Nitroethanol

e Other reactants and solvents

» Reaction vessel (round-bottom flask)

e Magnetic stirrer and stir bar

o Condenser

e Heating mantle
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o Appropriate glassware for workup and purification

e Personal Protective Equipment (as specified above)
Procedure:

e Preparation:

Ensure the work area is clean and uncluttered.

[e]

o

Verify that the chemical fume hood is functioning correctly.

[¢]

Don all required PPE: butyl rubber gloves, chemical splash goggles, face shield, and a
flame-resistant lab coat.

[¢]

Set up the reaction apparatus inside the chemical fume hood.
e Reagent Handling:

o Carefully measure the required amount of 2-Nitroethanol in a graduated cylinder or by
weight.

o Slowly add the 2-Nitroethanol to the reaction vessel containing the solvent and other
reactants.

o Avoid splashing by adding reagents down the side of the flask or via an addition funnel.
» Reaction:

o Assemble the condenser on the reaction flask.

o Begin stirring and, if required, slowly heat the mixture using the heating mantle.

o Monitor the reaction closely for any signs of an uncontrolled exothermic reaction.
o Workup and Purification:

o After the reaction is complete, cool the mixture to room temperature.
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o Quench the reaction carefully as per the specific protocol.
o Perform extractions and washes using appropriate solvents in a separatory funnel.
o Vent the separatory funnel frequently to release any pressure buildup.

o Dry the organic layer and remove the solvent using a rotary evaporator.

o Waste Collection:

o Collect all liquid waste containing 2-Nitroethanol and other organic solvents in a
designated, properly labeled hazardous waste container.

o Collect all solid waste, including contaminated filter paper and drying agents, in a
separate, labeled solid hazardous waste container.

o Decontamination:
o Clean all glassware with an appropriate solvent, collecting the rinsate as hazardous waste.
o Wipe down the work area in the fume hood with a suitable decontaminating solution.

o Properly remove and dispose of gloves and any other contaminated disposable PPE in the
designated solid waste container.

o Wash hands thoroughly with soap and water after completing the experiment.

Disposal Plan

Proper disposal of 2-Nitroethanol and associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.

o Waste Segregation:

o Liquid Waste: All solutions containing 2-Nitroethanol, including reaction mixtures,
extraction solvents, and rinsates, must be collected in a clearly labeled, leak-proof
hazardous waste container. The container should be compatible with the waste
components.
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o Solid Waste: Contaminated items such as gloves, paper towels, weighing paper, and silica
gel should be collected in a separate, labeled solid hazardous waste container.[5]

o Sharps Waste: Needles, syringes, and contaminated broken glassware must be disposed
of in a designated sharps container.

e Labeling:

o All waste containers must be clearly labeled with "Hazardous Waste," the full chemical
name(s) of the contents, and the associated hazards (e.g., "Flammable," "Toxic," "Irritant™).

[5]
o Storage:

o Store hazardous waste containers in a designated, well-ventilated, and secure area, away
from incompatible materials.[5]

o Ensure secondary containment is in place to contain any potential leaks.
e Pickup and Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for the pickup and disposal of the waste.

[6]
o Provide the waste manifest or any other required documentation to the disposal company.

Visualized Workflows

To further clarify the procedural steps, the following diagrams illustrate the logical flow for safe
handling and emergency response.

Preparation Handling Cleanup & Disposal
Don Appropriate PPE Set Up in Fume Hood Measure Reagems)—»(Penorm Reaction )—» (Workup & Purify Segregate & Label Waste econtaminat Doff PPE & Wash Hands
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Caption: Logical workflow for the safe handling of 2-Nitroethanol.
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Caption: Emergency response procedure for a 2-Nitroethanol spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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